Cas no 59468-90-5 (4H-Imidazo[1,5-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(2-fluorophenyl)-)

4H-Imidazo[1,5-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(2-fluorophenyl)- Properties

Names and Identifiers

• 4H-Imidazo[1,5-a][1,4]benzodiazepine-1-methanol,8-chloro-6-(2-fluorophenyl)-
• 1’-Hydroxy Midazolam
• 1'-Hydroxy Midazolam
• α-Hydroxymidazolam solution
• [8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepin-1-yl]methanol
• 1'-Hydroxymidazolam
• 59468-90-5
• alpha-Hydroxymidazolam 100 microg/mL in Acetonitrile
• MFCD00871458
• [8-Chloro-6-(2-fluoro-phenyl)-4H-2,5,10b-triaza-benzo[e]azulen-1-yl]-methanol
• DTXSID50208175
• 4H-Imidazo(1,5-a)(1,4)benzodiazepine-1-methanol, 8-chloro-6-(2-fluorophenyl)-
• NS00010450
• Ro 21-6347
• 1-OH-Mdz
• SCHEMBL7310758
• CS-0067670
• 8-Chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-1-methanol; 1-Hydroxymidazolam; 1'-Hydroxymidazolam; Ro 21-6347; ?-Hydroxymidazolam; alpha-Hydroxymidazolam
• 8-Chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-1-methanol
• MS-25227
• ALPHA-HYDROXY-MIDAZOLAM
• BDBM50134248
• 8-Chloro-6-(2-fluorophenyl)-1-hydroxymethyl-4H-imidazo[1,5-a][1,4]benzodiazepine
• Alpha-Hydroxymidazolam, 1mg/ml in Methanol
• UNII-E5142BN92Z
• 1-Hydroxymidazolam
• E5142BN92Z
• RO-21-6347
• AKOS040755789
• 1'--HYDROXYMIDAZOLAM
• F82280
• alpha-Hydroxymidazolam 0.1 mg/ml in Methanol
• 1'-Hydroxy Midazolam (100 ug/mL in methanol)
• CHEMBL1188
• HY-118645
• 8-Chloro-6-(2-fluorophenyl)-4H-imidazo(1,5-a)(1,4)benzodiazepine-1-methanol
• .alpha.-Hydroxymidazolam
• 1-Hydroxymethylmidazolam
• CHEBI:145330
• Alpha-Hydroxymidazolam, 0.1mg/ml in Methanol
• (E)-(8-chloro-6-(2-fluorophenyl)-4H-benzo[f]imidazo[1,5-a][1,4]diazepin-1-yl)methanol
• alpha-Hydroxymidazolam
• Q27276873
• 1'-hydroxy Midazolam (Ro 21-6347)
• 8-Chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-1-methanol; 1-Hydroxymidazolam; 1'-Hydroxymidazolam; Ro 21-6347; a-Hydroxymidazolam; alpha-Hydroxymidazolam
• 1'-hydroxymidazolam
• +Expand

• MDL： MFCD00871458
• InChIKey： QHSMEGADRFZVNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H13ClFN3O/c19-11-5-6-16-14(7-11)18(13-3-1-2-4-15(13)20)22-9-12-8-21-17(10-24)23(12)16/h1-8,24H,9-10H2
• SMILES： C1=CC=C(C(=C1)C2=NCC3=CN=C(CO)N3C4=C2C=C(C=C4)Cl)F

Computed Properties

• Exact Mass: 341.07300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 341.073
• Heavy Atom Count: 24
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• LogP: 2.94370
• PSA: 50.41000
• Refractive Index: 1.687
• Boiling Point: 540.6 °C at 760 mmHg
• Melting Point: 264-266oC
• Flash Point: 9℃
• Color/Form: White or off white
• Density: 1.43